2-ethyl-1-pyridin-2-ylmethyl-1H-benzoimidazole-4-ol

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• IUPAC Name: 2-ethyl-1-(pyridin-2-ylmethyl)benzimidazol-4-ol
• InChI: InChI=1S/C15H15N3O/c1-2-14-17-15-12(7-5-8-13(15)19)18(14)10-11-6-3-4-9-16-11/h3-9,19H,2,10H2,1H3
• InChI Key: DWUHGNZOKDITMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N1CC3=CC=CC=N3)C=CC=C2O

Description

2-ethyl-1-pyridin-2-ylmethyl-1H-benzoimidazole-4-ol is a useful research compound. Its molecular formula is C15H15N3O and its molecular weight is 253.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution cold solution (ice bath) of 7-benzyloxy-2-ethyl-1H-benzimidazole prepared above (0.8 g, 3.17 mmol) in DMF (10 mL) was added sodium hydride (0.41 g, 10.47 mmol), followed by 2-(bromomethyl)pyridine hydrobromide (0.88 g, 3.49 mmol). After addition of the bromide the reaction mixture was allowed to warm to room temperature and stirred for 16 h. The reaction mixture was partitioned between water and ethyl acetate. Ethyl acetate layer was separated, dried (MgSO4), and concentrated to give 4-benzyloxy-2-ethyl-1-pyridin2-ylmethyl-1H-benzoimidazole as a solid which was crystallized in ethyl acetate to give 4-benzyloxy-2-ethyl-1-pyridin2-ylmethyl-1H-benzoimidazole, 0.35 g. LCMS 344 (M+1). 1HNMR (400 MHz, CDCl3) δ 1.38 (t, 3H), 2.90 (q, 2H), 5.40-5.42 (m, 4H), 6.65-8.60 (12H, Ar) 4-benzyloxy-2-ethyl-1-pyridin2-ylmethyl-1H-benzoimidazole (0.35 g, 1.2 mmol) was dissolved in ethanol and in presence of Pd/C, 10% and stirred under a hydrogen balloon overnight. The solution was filtered through celite and concentrated to give 2-ethyl-1-pyridin-2-ylmethyl-1H-benzoimidazole-4-ol. 1HNMR (400 MHz, CDCl3) δ 1.28 (t, 3H), 2.87 (q, 2H), 5.40 (s, 2H), 6.49 (d, 1Har), 6.51 (m, 2H, Ar), 6.92 (m. 1H Ar), 7.09 (m, 1H, Ar), 7.73 (m, 1H, Ar), 8.49 (m, 1H, Ar), 9.57 (1H, OH).